Cas no 2228541-16-8 (3-4-fluoro-2-(trifluoromethyl)phenoxypyrrolidine)

• Product Name: 3-4-fluoro-2-(trifluoromethyl)phenoxypyrrolidine
• CAS No: 2228541-16-8
• MF: C₁₁H₁₁F₄NO
• MW: 249.204756975174
• CID: 6597765
• PubChem ID: 165673681
• Update Time: 2025-10-30

3-4-fluoro-2-(trifluoromethyl)phenoxypyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-4-fluoro-2-(trifluoromethyl)phenoxypyrrolidine
• EN300-1948215
• 3-[4-fluoro-2-(trifluoromethyl)phenoxy]pyrrolidine
• 2228541-16-8

• Inchi： 1S/C11H11F4NO/c12-7-1-2-10(9(5-7)11(13,14)15)17-8-3-4-16-6-8/h1-2,5,8,16H,3-4,6H2
• InChI Key： KMSCCNSYOQYGKS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1OC1CNCC1)F)(F)F

Computed Properties

• Exact Mass: 249.07767662g/mol
• Monoisotopic Mass: 249.07767662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-4-fluoro-2-(trifluoromethyl)phenoxypyrrolidine

Introduction to 3-4-fluoro-2-(trifluoromethyl)phenoxypyrrolidine (CAS No. 2228541-16-8)

3-4-fluoro-2-(trifluoromethyl)phenoxypyrrolidine, identified by the chemical compound identifier CAS No. 2228541-16-8, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic aromatic ethers, characterized by its pyrrolidine core fused with a phenoxyl group, which is further substituted with fluorine and trifluoromethyl groups. The strategic placement of these functional groups imparts unique electronic and steric properties, making it a promising candidate for the development of novel therapeutic agents.

The structural features of 3-4-fluoro-2-(trifluoromethyl)phenoxypyrrolidine are particularly noteworthy from a chemical perspective. The presence of both fluorine and trifluoromethyl substituents enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. These modifications can influence the binding affinity and selectivity of the compound when interacting with biological targets, such as enzymes or receptors. Furthermore, the pyrrolidine ring contributes to the overall rigidity and conformational stability of the molecule, which can be advantageous in maintaining efficacy during physiological conditions.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced pharmacokinetic properties. The fluorine atoms can modulate the electronic distribution within the molecule, leading to improved binding interactions with biological targets. For instance, fluorine substitution at specific positions can increase metabolic stability by resisting degradation by cytochrome P450 enzymes. This characteristic is particularly valuable in drug development, as it can extend the half-life of a drug and reduce the frequency of administration.

The trifluoromethyl group is another key feature that contributes to the pharmacological potential of 3-4-fluoro-2-(trifluoromethyl)phenoxypyrrolidine. This group is known to enhance binding affinity and reduce metabolic clearance, making it a common moiety in drug molecules targeting neurological disorders, cardiovascular diseases, and cancer. The trifluoromethyl group also imparts lipophilicity, which can improve membrane permeability and oral bioavailability.

Current research in medicinal chemistry has demonstrated that compounds incorporating both fluorine and trifluoromethyl groups exhibit promising activity against various diseases. For example, studies have shown that such modifications can enhance the efficacy of kinase inhibitors, which are widely used in cancer therapy. The ability of 3-4-fluoro-2-(trifluoromethyl)phenoxypyrrolidine to interact selectively with biological targets while maintaining stability under physiological conditions makes it an attractive scaffold for further derivatization and optimization.

The phenoxyl group in 3-4-fluoro-2-(trifluoromethyl)phenoxypyrrolidine also plays a crucial role in its pharmacological profile. Phenolic ethers are known for their ability to engage in hydrogen bonding interactions with biological targets, which can enhance binding affinity. Additionally, the phenoxyl group can participate in π-stacking interactions, further stabilizing the complex between the compound and its target protein or enzyme.

Recent advances in computational chemistry have enabled researchers to predict the binding modes and interactions of small molecules like 3-4-fluoro-2-(trifluoromethyl)phenoxypyrrolidine with biological targets more accurately. Molecular docking studies have revealed that this compound can bind effectively to various enzymes and receptors involved in disease pathways. These computational insights have guided experimental efforts to optimize the structure for improved potency and selectivity.

In addition to its potential as a lead compound for drug development, 3-4-fluoro-2-(trifluoromethyl)phenoxypyrrolidine may also find applications in agrochemicals and material science. The unique structural features of this molecule make it a versatile building block for synthesizing other functionalized compounds with diverse applications.

The synthesis of 3-4-fluoro-2-(trifluoromethyl)phenoxypyrrolidine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorochemical transformations, are often employed to introduce the desired functional groups efficiently. The synthesis process must be meticulously controlled to ensure that impurities do not affect downstream applications.

Quality control and analytical characterization are essential steps in ensuring the integrity of 3-4-fluoro-2-(trifluoromethyl)phenoxypyrrolidine throughout its development and production. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm structural identity and assess purity levels. These analytical methods provide critical data for regulatory submissions and ensure that the compound meets stringent pharmaceutical standards.

The future prospects for 3-4-fluoro-2-(trifluoromethyl)phenoxypyrrolidine are promising, with ongoing research exploring its potential in various therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the discovery and development of novel derivatives based on this scaffold. As our understanding of disease mechanisms continues to evolve, compounds like 3-4-fluoro-2-(trifluoromethyl)phenoxypyrrolidine will play an increasingly important role in addressing unmet medical needs.